6-(2,5-Dichloro-phenoxy)-nicotinic acid methyl ester, 95%

• IUPAC Name: methyl 6-(2,5-dichlorophenoxy)pyridine-3-carboxylate
• InChI: InChI=1S/C13H9Cl2NO3/c1-18-13(17)8-2-5-12(16-7-8)19-11-6-9(14)3-4-10(11)15/h2-7H,1H3
• InChI Key: XYAMAPWDMXNIOX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN=C(C=C1)OC2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C13H9Cl2NO3
• Molecular Weight: 298.12 g/mol
• CAS No.: 2089057-43-0

Description

The compound “6-(2,5-Dichloro-phenoxy)-nicotinic acid methyl ester, 95%” is a derivative of nicotinic acid (also known as niacin or vitamin B3). It has a phenoxy group attached to the 6th position of the nicotinic acid ring, and this phenoxy group is further substituted with two chlorine atoms. The carboxylic acid group of the nicotinic acid is esterified with a methyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyridine ring (from the nicotinic acid), a phenoxy group, two chlorine atoms, and a methyl ester group. These functional groups could potentially influence the compound’s reactivity and interactions with other molecules.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and the reagents present. For example, under certain conditions, the chlorine atoms might be replaced in a nucleophilic aromatic substitution reaction.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the chlorine atoms might increase its density and boiling point compared to compounds without halogens.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended for use as a pharmaceutical, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling “6-(2,5-Dichloro-phenoxy)-nicotinic acid methyl ester, 95%” would require appropriate safety precautions. The specific hazards would depend on the compound’s properties, but could potentially include toxicity if ingested or inhaled, and reactivity with certain other substances.

Future Directions

The future directions for research on this compound would depend on its intended use and the results of initial studies. If it shows promise as a pharmaceutical, for example, future research might focus on optimizing its synthesis, studying its mechanism of action in more detail, and conducting preclinical and clinical trials.